Cas no 1021224-77-0 (4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide)
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-N-cyclopentyl-2,3-dihydro-3-(2-methylphenyl)-2-thioxo-5-thiazolecarboxamide
- 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide
-
- Inchi: 1S/C16H19N3OS2/c1-10-6-2-5-9-12(10)19-14(17)13(22-16(19)21)15(20)18-11-7-3-4-8-11/h2,5-6,9,11H,3-4,7-8,17H2,1H3,(H,18,20)
- InChI Key: VZGIKHJJNLIFGD-UHFFFAOYSA-N
- SMILES: S1C(C(NC2CCCC2)=O)=C(N)N(C2=CC=CC=C2C)C1=S
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 11.61±0.20(Predicted)
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-0461-2μmol |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-5μmol |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-10μmol |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-1mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-2mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-3mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-4mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-5mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-10mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-0461-15mg |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide |
1021224-77-0 | 90%+ | 15mg |
$89.0 | 2023-04-26 |
4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide
Recent Advances in the Study of 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS: 1021224-77-0)
The compound 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS: 1021224-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazole derivative exhibits promising pharmacological properties, particularly in the context of targeted therapies for various diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and evaluating its potential applications in drug development.
One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, making it a potential candidate for the treatment of inflammatory and neoplastic conditions. In vitro and in vivo studies have demonstrated its inhibitory effects on certain kinases, which play a critical role in cell proliferation and survival. These findings suggest that 1021224-77-0 could serve as a scaffold for the development of novel kinase inhibitors with improved selectivity and reduced off-target effects.
Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, although challenges remain in terms of metabolic stability and bioavailability. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations and enhance the therapeutic potential of 1021224-77-0.
In addition to its pharmacological properties, the synthetic routes for 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide have been optimized to improve yield and purity. Recent advancements in green chemistry have also enabled more sustainable and cost-effective production methods, which could facilitate large-scale manufacturing for clinical trials and eventual commercialization.
Looking ahead, ongoing research aims to further characterize the compound's safety profile and explore its potential in combination therapies. Preliminary data from animal models are encouraging, but comprehensive toxicological studies are needed to ensure its suitability for human use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.
In conclusion, 4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS: 1021224-77-0) represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Continued research and innovation in this area hold the potential to unlock new therapeutic avenues and address unmet medical needs in various disease areas.
1021224-77-0 (4-amino-N-cyclopentyl-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)